Cas no 2198768-30-6 (7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline)

• Product Name: 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline
• CAS No: 2198768-30-6
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 5325500
• Update Time: 2025-10-29

7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 7-fluoro-4-[(1-methyl-2-pyrrolidinyl)methoxy]-
• 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline

• Inchi： 1S/C14H16FN3O/c1-18-6-2-3-11(18)8-19-14-12-5-4-10(15)7-13(12)16-9-17-14/h4-5,7,9,11H,2-3,6,8H2,1H3
• InChI Key： NZVVPXZXZMNPJK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(F)=C2)=C(OCC2CCCN2C)N=C1

Additional information on 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline

Professional Introduction to Compound with CAS No. 2198768-30-6 and Product Name: 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline

The compound identified by the CAS number 2198768-30-6 and the product name 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro substituent and a methylpyrrolidinyl moiety in its structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of quinazoline derivatives due to their diverse biological activities. Quinazoline scaffolds are known for their role as key pharmacophores in various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific modification of 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline with a fluoro group at the 7-position and a methoxy-substituted methylpyrrolidinyl group at the 4-position enhances its pharmacological profile, making it an attractive candidate for further pharmacokinetic and pharmacodynamic studies.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The fluoro atom, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with enzymes and receptors. Additionally, the methylpyrrolidinyl group contributes to its solubility and bioavailability, which are critical factors in drug development. These structural features collectively contribute to the compound's potential as a lead molecule for therapeutic intervention.

Recent studies have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. For instance, modifications at the 7-position of quinazoline have been shown to enhance binding affinity to certain protein targets, while the introduction of nitrogen-rich heterocycles like pyrrolidine can improve metabolic stability. The compound 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline exemplifies these principles by combining multiple pharmacophoric elements into a single molecular framework.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group necessitates careful handling to ensure high yield and purity, while the installation of the methylpyrrolidinyl moiety demands expertise in heterocyclic chemistry. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development.

In terms of biological activity, preliminary studies suggest that 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline exhibits promising properties in vitro. Its interaction with various biological targets has been explored through computational modeling and experimental assays. These studies indicate that the compound may possess inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising lead compounds like 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline. Molecular docking simulations have been particularly useful in predicting how this compound might bind to its target proteins, providing valuable insights into its potential efficacy. Additionally, virtual screening techniques have enabled researchers to rapidly assess large libraries of compounds for their suitability as drug candidates.

Future directions for research on this compound include exploring its efficacy in preclinical models and evaluating its safety profile. Animal studies will provide critical data on its pharmacokinetics and potential side effects, which are essential for determining its suitability for human trials. Furthermore, investigating its interactions with biological pathways will help researchers understand how it exerts its effects at a molecular level.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 7-fluoro-4-(1-methylpyrrolidin-2-yl)methoxyquinazoline, with its unique structural features and promising biological activities, represents an excellent example of how such collaboration can lead to innovative solutions in medicine. As research continues to uncover new applications for quinazoline derivatives, compounds like this one are poised to play a significant role in addressing some of today's most pressing health challenges.